Cas no 903558-45-2 (2-Chloro-pyrimidine-4,6-dicarboxylic acid monomethyl ester)

• Product Name: 2-Chloro-pyrimidine-4,6-dicarboxylic acid monomethyl ester
• CAS No: 903558-45-2
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• CID: 2122102
• Update Time: 2023-08-03

2-Chloro-pyrimidine-4,6-dicarboxylic acid monomethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-chloro-pyrimidine-4,6-dicarboxylic acid monomethyl ester
• FVLQNACVUROOSJ-UHFFFAOYSA-N
• 4,6-Pyrimidinedicarboxylic acid, 2-chloro-, 4-methyl ester
• 2-Chloro-pyrimidine-4,6-dicarboxylic acid monomethyl ester

• Inchi： 1S/C7H5ClN2O4/c1-14-6(13)4-2-3(5(11)12)9-7(8)10-4/h2H,1H3,(H,11,12)
• InChI Key： FVLQNACVUROOSJ-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)O)=CC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 215.994
• Monoisotopic Mass: 215.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.4